Cas no 14058-38-9 (2-Piperidineundecanol,5-hydroxy-6-(hydroxymethyl)-a-methyl-, (aS,2R,5S,6R)-)

• Product Name: 2-Piperidineundecanol,5-hydroxy-6-(hydroxymethyl)-a-methyl-, (aS,2R,5S,6R)-
• CAS No: 14058-38-9
• MF: C₁₈H₃₇NO₃
• MW: 315.491286039352
• CID: 193756
• PubChem ID: 315679
• Update Time: 2025-04-19

2-Piperidineundecanol,5-hydroxy-6-(hydroxymethyl)-a-methyl-, (aS,2R,5S,6R)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineundecanol,5-hydroxy-6-(hydroxymethyl)-a-methyl-, (aS,2R,5S,6R)-
• 6-(11-hydroxydodecyl)-2-(hydroxymethyl)piperidin-3-ol
• (+)-Prosopine
• 2-Piperidineundecanol,5-hydroxy-6-(hydroxymethyl)-a-methyl-, [2R-[2a(S*),5a,6b]]-
• 6-(11-hydroxy-dodecyl)-2-hydroxymethyl-piperidin-3-ol
• AC1L7S7S
• AG-D-81260
• CTK4C2248
• NSC241233
• Prosopin
• Prosopine (8CI)
• Prosopine
• (αS,2R)-5α-Hydroxy-6β-hydroxymethyl-α-methyl-2-piperidine-1-undecanol
• Q15424793
• 14058-38-9

• Inchi： 1S/C18H37NO3/c1-15(21)10-8-6-4-2-3-5-7-9-11-16-12-13-18(22)17(14-20)19-16/h15-22H,2-14H2,1H3
• InChI Key： FLPXYDHRVFVGRJ-UHFFFAOYSA-N
• SMILES： OC1CCC(CCCCCCCCCCC(C)O)NC1CO

Computed Properties

• Exact Mass: 315.27751
• Monoisotopic Mass: 315.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 472.3°Cat760mmHg
• Flash Point: 93.4°C
• Refractive Index: 1.485
• PSA: 72.72
• LogP: 3.07080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives